molecular formula C12H10ClNO2 B8409418 3-Cyano-5-cyclopropyl-4-methoxybenzoyl chloride

3-Cyano-5-cyclopropyl-4-methoxybenzoyl chloride

Cat. No.: B8409418
M. Wt: 235.66 g/mol
InChI Key: RTUWIZLTQHHJND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyano-5-cyclopropyl-4-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10ClNO2

Molecular Weight

235.66 g/mol

IUPAC Name

3-cyano-5-cyclopropyl-4-methoxybenzoyl chloride

InChI

InChI=1S/C12H10ClNO2/c1-16-11-9(6-14)4-8(12(13)15)5-10(11)7-2-3-7/h4-5,7H,2-3H2,1H3

InChI Key

RTUWIZLTQHHJND-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1C2CC2)C(=O)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-cyano-5-cyclopropyl-4-methoxybenzoic acid (200 mg), toluene (2 mL), N,N-dimethylformamide (1 droplet) and thionyl chloride (0.10 mL) were added, and the mixture was stirred at 60° C. for 16 hours. The solvent was distilled off under reduced pressure and the obtained resiue was azeotroped with toluene and used for the synthesis of (d).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
0.1 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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